2-[(E)-2-(2,3-Dimethoxyphenyl)ethenyl]benzoxazole

• IUPAC Name: 2-[(E)-2-(2,3-dimethoxyphenyl)ethenyl]-1,3-benzoxazole
• InChI: InChI=1S/C17H15NO3/c1-19-15-9-5-6-12(17(15)20-2)10-11-16-18-13-7-3-4-8-14(13)21-16/h3-11H,1-2H3/b11-10+
• InChI Key: HOUIJTJJHIIJAK-ZHACJKMWSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)C=CC2=NC3=CC=CC=C3O2
• Isomeric SMILES: COC1=CC=CC(=C1OC)/C=C/C2=NC3=CC=CC=C3O2
• Molecular Formula: C17H15NO3
• Molecular Weight: 281.30 g/mol

Description

2-[(E)-2-(2,3-Dimethoxyphenyl)ethenyl]benzoxazole, also known as DMBO, is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields. This compound belongs to the class of benzoxazole derivatives and has a unique chemical structure that makes it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of 2-[(E)-2-(2,3-Dimethoxyphenyl)ethenyl]benzoxazole is not fully understood, but it is believed to involve the inhibition of certain enzymes that are involved in cell proliferation and survival. 2-[(E)-2-(2,3-Dimethoxyphenyl)ethenyl]benzoxazole has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression by modifying histone proteins. By inhibiting HDACs, 2-[(E)-2-(2,3-Dimethoxyphenyl)ethenyl]benzoxazole can alter gene expression patterns in cancer cells, leading to their death.
Biochemical and Physiological Effects:
2-[(E)-2-(2,3-Dimethoxyphenyl)ethenyl]benzoxazole has been shown to have several biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that 2-[(E)-2-(2,3-Dimethoxyphenyl)ethenyl]benzoxazole can inhibit cell proliferation and induce apoptosis in cancer cells. In vivo studies in mice have shown that 2-[(E)-2-(2,3-Dimethoxyphenyl)ethenyl]benzoxazole can inhibit tumor growth and prolong survival. 2-[(E)-2-(2,3-Dimethoxyphenyl)ethenyl]benzoxazole has also been shown to have anti-inflammatory properties and can reduce the production of pro-inflammatory cytokines in vitro.

Advantages and Limitations for Lab Experiments

2-[(E)-2-(2,3-Dimethoxyphenyl)ethenyl]benzoxazole has several advantages for laboratory experiments, including its low toxicity and high solubility in organic solvents. However, 2-[(E)-2-(2,3-Dimethoxyphenyl)ethenyl]benzoxazole is relatively unstable and can degrade over time, making it difficult to work with. 2-[(E)-2-(2,3-Dimethoxyphenyl)ethenyl]benzoxazole also has limited water solubility, which can make it challenging to study its effects in aqueous environments.

Future Directions

There are several future directions for research on 2-[(E)-2-(2,3-Dimethoxyphenyl)ethenyl]benzoxazole. One area of interest is the development of 2-[(E)-2-(2,3-Dimethoxyphenyl)ethenyl]benzoxazole-based fluorescent probes for bioimaging. These probes could be used to visualize cancer cells and monitor their response to therapy. Another area of interest is the development of 2-[(E)-2-(2,3-Dimethoxyphenyl)ethenyl]benzoxazole-based materials for OLEDs. These materials could be used to create more efficient and environmentally friendly displays. Finally, further research is needed to fully understand the mechanism of action of 2-[(E)-2-(2,3-Dimethoxyphenyl)ethenyl]benzoxazole and its potential applications in cancer therapy and other fields.

Synthesis Methods

2-[(E)-2-(2,3-Dimethoxyphenyl)ethenyl]benzoxazole can be synthesized through a multistep process that involves the reaction of 2-aminophenol with 2,3-dimethoxybenzaldehyde to form 2-(2,3-dimethoxyphenyl)benzoxazole. This intermediate product is then treated with ethyl bromoacetate and potassium carbonate to obtain 2-(2,3-dimethoxyphenyl)-2-oxoethyl-2-benzoxazole carboxylate. Finally, this compound is subjected to a Knoevenagel condensation reaction with malonic acid to yield 2-[(E)-2-(2,3-Dimethoxyphenyl)ethenyl]benzoxazole.

Scientific Research Applications

2-[(E)-2-(2,3-Dimethoxyphenyl)ethenyl]benzoxazole has been studied for its potential applications in various fields, including medicine, material science, and environmental science. In medicine, 2-[(E)-2-(2,3-Dimethoxyphenyl)ethenyl]benzoxazole has been investigated for its anti-cancer properties. Studies have shown that 2-[(E)-2-(2,3-Dimethoxyphenyl)ethenyl]benzoxazole can induce apoptosis (programmed cell death) in cancer cells, making it a promising candidate for cancer therapy. 2-[(E)-2-(2,3-Dimethoxyphenyl)ethenyl]benzoxazole has also been studied for its potential use as a fluorescent probe in bioimaging and as a material for organic light-emitting diodes (OLEDs) due to its unique optical properties.